Cas no 205679-28-3 (3-phenylcyclobutane-1-carbaldehyde)

• Product Name: 3-phenylcyclobutane-1-carbaldehyde
• CAS No: 205679-28-3
• Molecular Formula: C₁₁H₁₂O
• Molecular Weight: 160.212383270264
• MDL: MFCD24679641
• CID: 910029
• PubChem ID: 45083349

3-phenylcyclobutane-1-carbaldehyde Properties

Names and Identifiers

• 3-phenylcyclobutane-1-carbaldehyde
• DB-286249
• AT35809
• RAC-(1R,3R)-3-PHENYLCYCLOBUTANE-1-CARBALDEHYDE
• Cyclobutanecarboxaldehyde, 3-phenyl-
• Cyclobutanecarboxaldehyde,3-phenyl-(9ci)
• 64512-21-6
• SCHEMBL16761874
• SCHEMBL16762030
• 64512-20-5
• SCHEMBL16761873
• AT35826
• Cyclobutanecarboxaldehyde, 3-phenyl- (9CI)
• CIS-3-PHENYLCYCLOBUTANE-1-CARBALDEHYDE
• AT35825
• EN300-305007
• 205679-28-3
• 3-Phenylcyclobutanecarbaldehyde

• MDL： MFCD24679641
• InChIKey： OGVJNNYSEAWOSL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O/c12-8-9-6-11(7-9)10-4-2-1-3-5-10/h1-5,8-9,11H,6-7H2
• SMILES： C1C(CC1C2=CC=CC=C2)C=O

Computed Properties

• Exact Mass: 160.088815002g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 160.088815002g/mol
• Heavy Atom Count: 12
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives